![molecular formula C19H22O3 B4063153 14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-dione](/img/structure/B4063153.png)
14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-dione
Overview
Description
14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-dione, also known as POD, is a novel compound with potential applications in the field of medicinal chemistry. It is a bicyclic lactone that has been synthesized through a variety of methods. In
Scientific Research Applications
Synthesis and Structural Analysis
- Synthetic Pathways : The synthesis of 14-phenyl-13-oxadispiro[4.1.4.3]tetradecane-6,12-diones involves reactions of methyl esters with zinc and aromatic aldehydes, highlighting the compound's role in forming structurally complex diones with potential applications in material science and organic chemistry (Shchepin, Kirillov, & Vakhrin, 2004).
- Mass Spectrometry and Structural Insights : Investigations into the mass spectra of ketene dimers, including dispiro[4.1.4.1]-dodecane-6,12-dione, provide insights into the compounds' ionization energies and fragment structures, essential for understanding their stability and reactivity in various chemical environments (Olivares, Flesch, & Svec, 1984).
- Crystal Structure Determination : Detailed crystallographic analysis of related compounds offers crucial information on their molecular geometry and interatomic distances, facilitating the exploration of their potential in crystal engineering and material science applications (Yong & Tse, 1988).
Chemical Reactions and Properties
- Reactivity and Derivative Formation : The compound's derivatives exhibit unique reactivity patterns, such as cyclization and Beckmann rearrangement, which could be leveraged in synthesizing novel organic molecules with specific functional properties (Nightingale & Johnson, 1967).
- Investigation of Spiro-heterocycles : The unexpected formation of polycyclic oxygen-containing spiro-heterocycles from reactions involving similar compounds underlines the potential for discovering new ring systems with applications in drug design and development (Becker et al., 2008).
Properties
IUPAC Name |
14-phenyl-13-oxadispiro[4.1.47.35]tetradecane-6,12-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O3/c20-16-18(10-4-5-11-18)15(14-8-2-1-3-9-14)22-17(21)19(16)12-6-7-13-19/h1-3,8-9,15H,4-7,10-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAPCIDDDYFWMLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)C(OC(=O)C3(C2=O)CCCC3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.